6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
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Description
The compound “6,6-dimethyl-1H,4H,6H-furo [3,4-c]pyrazole-3-carboxylic acid” is somewhat similar . It has a molecular weight of 182.18 and its IUPAC name is 6,6-dimethyl-4,6-dihydro-1H-furo [3,4-c]pyrazole-3-carboxylic acid .
Molecular Structure Analysis
The structure of a related compound, “1H,4H,5H,6H-Cyclopenta[c]pyrazole-3-carboxylic acid”, is available . Its molecular formula is C7H8N2O2 and it has a monoisotopic mass of 152.058578 Da .
Physical And Chemical Properties Analysis
The related compound “1H-Pyrazole-3-carboxylic acid” has a molecular weight of 112.09 . Its melting point is between 204-213 °C .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid involves the condensation of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with 1,3-cyclopentanedione followed by oxidation and decarboxylation.", "Starting Materials": [ "3,5-dimethyl-1H-pyrazole-4-carboxylic acid", "1,3-cyclopentanedione", "Sodium hypochlorite", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 3,5-dimethyl-1H-pyrazole-4-carboxylic acid (1.0 g) and 1,3-cyclopentanedione (1.2 g) in ethanol (20 mL) and add sodium hydroxide (0.5 g). Heat the mixture at reflux for 4 hours.", "Step 2: Cool the reaction mixture and acidify with hydrochloric acid. Filter the resulting solid and wash with water.", "Step 3: Dissolve the solid in ethanol (20 mL) and add sodium hypochlorite (1.0 g). Heat the mixture at reflux for 2 hours.", "Step 4: Cool the reaction mixture and acidify with hydrochloric acid. Filter the resulting solid and wash with water.", "Step 5: Decarboxylate the solid by heating it at 200°C for 2 hours.", "Step 6: Recrystallize the product from ethanol to obtain 6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid as a white solid (yield: 60-70%)." ] } | |
CAS RN |
949034-53-1 |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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